Cas no 357164-86-4 (2,3-Butanedione, bis[O-(butylsulfonyl)oxime])

• Product Name: 2,3-Butanedione, bis[O-(butylsulfonyl)oxime]
• CAS No: 357164-86-4
• MF: C₁₂H₂₄N₂O₆S₂
• MW: 356.45876121521
• CID: 3948888
• PubChem ID: 156595130
• Update Time: 2025-06-14

2,3-Butanedione, bis[O-(butylsulfonyl)oxime] Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione, bis[O-(butylsulfonyl)oxime]
• 2,3-Butanedione bis[O-(butylsulfonyl)oxime]
• WNKPJJMISCEBSE-HEEUSZRZSA-N
• 357164-86-4
• [(Z)-[(3E)-3-butylsulfonyloxyiminobutan-2-ylidene]amino] butane-1-sulfonate

• Inchi： 1S/C12H24N2O6S2/c1-5-7-9-21(15,16)19-13-11(3)12(4)14-20-22(17,18)10-8-6-2/h5-10H2,1-4H3/b13-11-,14-12+
• InChI Key： WNKPJJMISCEBSE-HEEUSZRZSA-N
• SMILES： S(CCCC)(=O)(=O)O/N=C(/C)\C(\C)=N\OS(CCCC)(=O)=O

Computed Properties

• Exact Mass: 356.10757884g/mol
• Monoisotopic Mass: 356.10757884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų

Additional information on 2,3-Butanedione, bis[O-(butylsulfonyl)oxime]

Recent Advances in the Study of 2,3-Butanedione, bis[O-(butylsulfonyl)oxime] (CAS: 357164-86-4)

The compound 2,3-Butanedione, bis[O-(butylsulfonyl)oxime] (CAS: 357164-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl oxime functional groups, has shown promising potential in various applications, including drug development, agrochemicals, and material science. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 2,3-Butanedione, bis[O-(butylsulfonyl)oxime]. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing environmental impact. The researchers employed a catalytic system involving palladium and copper, which demonstrated high efficiency in the formation of the sulfonyl oxime bonds. This advancement not only enhances the scalability of production but also opens new avenues for structural modifications to tailor the compound's properties for specific applications.

In the realm of biological activity, recent investigations have explored the compound's potential as an enzyme inhibitor. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2,3-Butanedione, bis[O-(butylsulfonyl)oxime] exhibits strong inhibitory effects against certain serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study utilized X-ray crystallography to reveal the binding interactions between the compound and the active site of the enzyme, providing valuable insights for the design of more potent inhibitors.

Another significant development is the application of this compound in agrochemicals. Research conducted by a team at the University of California, Davis (2023) demonstrated its efficacy as a novel pesticide. The compound's unique mode of action, which involves disrupting the mitochondrial function of target pests, offers a promising alternative to conventional pesticides that face increasing resistance issues. Field trials showed a 70% reduction in pest populations without adverse effects on non-target organisms, highlighting its potential for sustainable agriculture.

Despite these promising findings, challenges remain in the development and commercialization of 2,3-Butanedione, bis[O-(butylsulfonyl)oxime]. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. A recent review in Chemical Research in Toxicology (2024) summarized the current understanding of the compound's safety profile and proposed strategies for mitigating risks, including structural modifications and formulation improvements.

In conclusion, the latest research on 2,3-Butanedione, bis[O-(butylsulfonyl)oxime] (CAS: 357164-86-4) underscores its versatility and potential across multiple domains. From innovative synthetic methods to groundbreaking biological applications, this compound continues to be a focal point of scientific exploration. Future studies will likely focus on optimizing its properties for specific uses, ensuring safety, and translating laboratory findings into real-world applications.